1-Cyclopropyl-2-(4-((2,6-difluorophenyl)sulfonyl)piperazin-1-yl)ethanol
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Description
1-Cyclopropyl-2-(4-((2,6-difluorophenyl)sulfonyl)piperazin-1-yl)ethanol is a useful research compound. Its molecular formula is C15H20F2N2O3S and its molecular weight is 346.39. The purity is usually 95%.
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Scientific Research Applications
Metabolic Pathways and Enzymatic Reactions
One significant area of research involves understanding the metabolic pathways and enzymatic reactions associated with this compound. Studies have demonstrated its metabolism through various oxidative processes, revealing the involvement of cytochrome P450 enzymes such as CYP2D6, CYP2C9, and CYP3A4/5 in its oxidative metabolism. These findings are crucial for the development of new antidepressants and highlight the compound's complex interaction within biological systems (Hvenegaard et al., 2012).
Photostability and Photochemical Reactions
Another research focus is the photostability and photochemical reactions of structurally related compounds, which undergo transformations under light exposure. These studies are essential for understanding the stability and safety of pharmaceutical compounds under various storage and usage conditions. Such insights can guide the development of more stable and effective therapeutic agents (Mella et al., 2001).
Anticancer and Antituberculosis Applications
Research has also explored the synthesis of derivatives with potential anticancer and antituberculosis activities. These studies aim to discover new therapeutic agents by modifying the chemical structure to enhance biological activity against specific diseases. Findings in this area suggest the promising role of such compounds in developing new treatments for cancer and tuberculosis (Mallikarjuna et al., 2014).
Synthetic Approaches and Chemical Properties
Efforts have been made to develop synthetic approaches for related compounds, focusing on optimizing reaction conditions and understanding the chemical properties of these molecules. These studies provide valuable information for the pharmaceutical industry, facilitating the production of compounds with desired pharmacological properties (Wang Jin-peng, 2013).
Properties
IUPAC Name |
1-cyclopropyl-2-[4-(2,6-difluorophenyl)sulfonylpiperazin-1-yl]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20F2N2O3S/c16-12-2-1-3-13(17)15(12)23(21,22)19-8-6-18(7-9-19)10-14(20)11-4-5-11/h1-3,11,14,20H,4-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGASNPUSWMBPBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(CN2CCN(CC2)S(=O)(=O)C3=C(C=CC=C3F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20F2N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.